Cas no 197236-49-0 (4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid)
197236-49-0 structure
Product Name:4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid
CAS No:197236-49-0
MF:C12H14N2O4
MW:250.250563144684
CID:2920278
PubChem ID:319536
Update Time:2025-04-21
4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 197236-49-0
- AKOS002682023
- STL583882
- 2'-carbamoylglutaranilic acid
- NSC263841
- Pentanoic acid, 5-[[2-(aminocarbonyl)phenyl]amino]-5-oxo-
- 5-[(2-carbamoylphenyl)amino]-5-oxopentanoic acid
- 5-(2-carbamoylanilino)-5-oxopentanoic acid
- 5-[2-(AMINOCARBONYL)ANILINO]-5-OXOPENTANOIC ACID
- 5-((2-Carbamoylphenyl)amino)-5-oxopentanoic acid
- NSC-263841
- 4-[(2-carbamoylphenyl)carbamoyl]butanoic acid
- SCHEMBL6800486
- 4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid
-
- Inchi: 1S/C12H14N2O4/c13-12(18)8-4-1-2-5-9(8)14-10(15)6-3-7-11(16)17/h1-2,4-5H,3,6-7H2,(H2,13,18)(H,14,15)(H,16,17)
- InChI Key: ZQGNYADTFOYSRY-UHFFFAOYSA-N
- SMILES: O=C(CCCC(=O)O)NC1C=CC=CC=1C(N)=O
Computed Properties
- Exact Mass: 250.09535693Da
- Monoisotopic Mass: 250.09535693Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 109Ų
4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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